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Compound of Interest

Compound Name: 2-Bromobenzoylacetonitrile

Cat. No.: B1278727 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Bromobenzoylacetonitrile was not

readily available. The following guidance is based on the safety data for the closely related and

structurally similar compound, (2-Bromophenyl)acetonitrile. It is imperative to treat 2-
Bromobenzoylacetonitrile with the same, if not greater, level of caution.

Researchers, scientists, and drug development professionals must adhere to strict safety

protocols when handling 2-Bromobenzoylacetonitrile due to its potential hazards. This

compound is classified as a halogenated organic nitrile and should be handled as a hazardous

substance. Primary risks include acute toxicity if swallowed, in contact with skin, or inhaled.[1]

[2] It can cause skin and serious eye irritation, as well as respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)
All personnel must use appropriate personal protective equipment to minimize exposure. The

following table summarizes the required PPE for handling 2-Bromobenzoylacetonitrile.
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Body Part
Personal Protective

Equipment
Standard/Specification

Eyes/Face
Chemical safety goggles or a

face shield.[3][4]

OSHA 29 CFR 1910.133 or

European Standard EN166.[3]

Skin

Chemical-resistant gloves

(e.g., double nitrile or Viton)

and a lab coat or appropriate

protective clothing.[3][4]

Inspect gloves before use and

observe permeability and

breakthrough time.[1]

Respiratory

Work should be conducted in a

certified chemical fume hood.

[2][5] If a fume hood is not

available or exposure limits

may be exceeded, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor filter is required.[3]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of 2-Bromobenzoylacetonitrile from

receipt to disposal.

1. Preparation and Pre-Handling:

Thoroughly read and understand the Safety Data Sheet (SDS) for a similar compound, such

as (2-Bromophenyl)acetonitrile.

Ensure a certified chemical fume hood is operational and ready for use.[2][5]

Verify that an emergency eyewash station and safety shower are easily accessible.[3][5]

Assemble all necessary laboratory equipment and reagents before starting work.

2. Handling the Chemical:
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Don all required PPE as outlined in the table above.

Conduct all manipulations of 2-Bromobenzoylacetonitrile within a chemical fume hood to

minimize inhalation exposure.[2][5]

Avoid direct contact with skin, eyes, and clothing.[1][2]

When transferring the chemical, do so carefully to prevent splashing or aerosol generation.

Keep the container tightly closed when not in use.[1][2]

Prohibit eating, drinking, or smoking in the laboratory area where the chemical is handled.[1]

3. Storage:

Store 2-Bromobenzoylacetonitrile in a cool, dry, and well-ventilated area.[1][2]

Keep the container tightly sealed.[1][2]

Store in a locked cabinet or an area accessible only to authorized personnel.[6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[7]

Disposal Plan
All waste containing 2-Bromobenzoylacetonitrile must be treated as hazardous waste.

1. Waste Collection:

Collect all waste materials, including contaminated PPE (e.g., gloves), absorbent materials

from spills, and empty containers, in a designated, properly labeled, and chemically

compatible waste container.[4]

The container must be sealable.

2. Spill Management:

In case of a spill, ensure the area is well-ventilated, preferably within the fume hood.
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Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, dry sand).

Carefully scoop the absorbed material and any contaminated debris into the designated

hazardous waste container.[4]

Decontaminate the spill area with a suitable solvent (e.g., ethanol or acetone), followed by

washing with soap and water. Collect all cleaning materials as hazardous waste.[4]

3. Final Disposal:

Store the sealed hazardous waste container in a designated satellite accumulation area.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) or licensed hazardous waste disposal program.[4]

The primary method for the disposal of halogenated organic waste is high-temperature

incineration at a licensed facility.[4]

Do not dispose of 2-Bromobenzoylacetonitrile down the drain.[5]

Emergency First Aid Measures
Immediate action is critical in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[1][2]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][2][3]

Ingestion
Do NOT induce vomiting.[1][3] Rinse the mouth

with water. Seek immediate medical attention.[1]

Experimental Workflow
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Caption: Workflow for handling 2-Bromobenzoylacetonitrile.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1278727?utm_src=pdf-body-img
https://www.benchchem.com/product/b1278727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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